1-Naphthylamine, N-(2-imidazolin-2-YL)-
Overview
Description
1-Naphthylamine, N-(2-imidazolin-2-YL)-, also known as 2-Naphthylamine-1-imidazoline, is a chemical compound that has been widely used in scientific research. It is a synthetic chemical that is used in various fields of research, including pharmacology, biochemistry, and physiology. This compound has been found to have various biochemical and physiological effects, making it an important tool for researchers.
Mechanism of Action
The mechanism of action of 1-Naphthylamine, N-(2-imidazolin-2-YL)- is not fully understood. However, it is known to act as a ligand for adrenergic receptors. It has been found to have both agonistic and antagonistic effects on these receptors, depending on the specific receptor subtype. This compound has also been found to have an effect on the release of various neurotransmitters, including norepinephrine and dopamine.
Biochemical and Physiological Effects:
1-Naphthylamine, N-(2-imidazolin-2-YL)- has been found to have various biochemical and physiological effects. It has been found to increase blood pressure and heart rate, as well as stimulate the release of various neurotransmitters. This compound has also been found to have an effect on the contraction of smooth muscle, which is important in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Naphthylamine, N-(2-imidazolin-2-YL)- in lab experiments is its ability to act as a ligand for adrenergic receptors. This makes it an important tool for the study of these receptors and their role in various physiological processes. However, one of the limitations of using this compound is its potential toxicity. It can be harmful if ingested or inhaled, and therefore, must be handled with care.
Future Directions
There are several future directions for the study of 1-Naphthylamine, N-(2-imidazolin-2-YL)-. One direction is the study of its effects on different adrenergic receptor subtypes. Another direction is the study of its effects on other neurotransmitter systems, such as the serotonin and acetylcholine systems. Additionally, the development of new ligands that are more specific and less toxic than 1-Naphthylamine, N-(2-imidazolin-2-YL)- is an important area of research.
Scientific Research Applications
1-Naphthylamine, N-(2-imidazolin-2-YL)- has been used in various scientific research applications. It has been used as a ligand in the study of adrenergic receptors, which are involved in the regulation of various physiological processes. It has also been used in the study of the effects of various drugs on the cardiovascular system. Additionally, this compound has been used in the study of the effects of various neurotransmitters on the nervous system.
properties
IUPAC Name |
N-naphthalen-1-yl-4,5-dihydro-1H-imidazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3/c1-2-6-11-10(4-1)5-3-7-12(11)16-13-14-8-9-15-13/h1-7H,8-9H2,(H2,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVSIGGCDCSNCSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(N1)NC2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90197170 |
Source
|
| Record name | 1-Naphthylamine, N-(2-imidazolin-2-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90197170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthylamine, N-(2-imidazolin-2-YL)- | |
CAS RN |
4751-46-6 |
Source
|
| Record name | 1-Naphthylamine, N-(2-imidazolin-2-yl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004751466 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Naphthylamine, N-(2-imidazolin-2-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90197170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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